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Compound of Interest

Compound Name: Orsellinic Acid

Cat. No.: B149530

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-yield microbial
production of orsellinic acid, a key intermediate in the synthesis of various pharmaceuticals
and natural products. The information is compiled from recent scientific literature and is
intended to guide researchers in developing efficient fermentation and metabolic engineering
strategies.

Introduction

Orsellinic acid (OA) is a dihydroxybenzoic acid that serves as a precursor for a wide range of
bioactive compounds.[1] Traditional production methods relying on plant extraction are often
inefficient and unsustainable. Microbial fermentation offers a promising alternative for the large-
scale, cost-effective production of OA. This document outlines the key microbial hosts,
metabolic engineering strategies, and experimental protocols to achieve high-yield production.

Data Presentation: Quantitative Production of
Orsellinic Acid

The following table summarizes the quantitative data for orsellinic acid production in various
engineered microbial hosts. This allows for a direct comparison of production titers and yields
achieved through different strategies.
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Microbial Host

Engineering
Strategy

Culture
Condition

TiterlYield

Reference

Aspergillus

oryzae

Heterologous
expression of
orsellinic acid
synthase from
Hericium

erinaceus

Solid culture with

rice medium

340.41 mg/kg

[1]

Aspergillus

nidulans

Wild type strain
R153

Stationary liquid
Czapek media

High titers (not
guantified)

[2](3]

Saccharomyces

cerevisiae

Heterologous
expression of
fungal
biosynthetic
gene cluster for
Colletochlorins
(precursor:

Orsellinic acid)

Not specified

Detected

[4]

Stereaceous
basidiomycete
BY1

Heterologous
expression of
PKS1 and PKS2
in Aspergillus

niger

Not specified

Identified as
orsellinic acid

synthases

[5161[7]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key metabolic pathways and
experimental workflows for the microbial production of orsellinic acid.
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Fig. 1: Orsellinic Acid Biosynthesis Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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